N(2),3-etheneodeoxyguanosine-5/'-triphosphate
N(2),3-etheneodeoxyguanosine-5/'-triphosphate
Brand Name:
Vulcanchem
CAS No.:
121055-54-7
VCID:
VC0037979
InChI:
InChI=1S/C12H16N5O13P3/c18-6-3-8(17-5-14-9-10(19)15-12-13-1-2-16(12)11(9)17)28-7(6)4-27-32(23,24)30-33(25,26)29-31(20,21)22/h1-2,5-8,18H,3-4H2,(H,23,24)(H,25,26)(H,13,15,19)(H2,20,21,22)/t6-,7+,8+/m0/s1
SMILES:
C1C(C(OC1N2C=NC3=C2N4C=CN=C4NC3=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C12H16N5O13P3
Molecular Weight:
531.2 g/mol
N(2),3-etheneodeoxyguanosine-5/'-triphosphate
CAS No.: 121055-54-7
Main Products
VCID: VC0037979
Molecular Formula: C12H16N5O13P3
Molecular Weight: 531.2 g/mol
| CAS No. | 121055-54-7 |
|---|---|
| Product Name | N(2),3-etheneodeoxyguanosine-5/'-triphosphate |
| Molecular Formula | C12H16N5O13P3 |
| Molecular Weight | 531.2 g/mol |
| IUPAC Name | [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(4-oxo-5H-imidazo[2,1-b]purin-1-yl)oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C12H16N5O13P3/c18-6-3-8(17-5-14-9-10(19)15-12-13-1-2-16(12)11(9)17)28-7(6)4-27-32(23,24)30-33(25,26)29-31(20,21)22/h1-2,5-8,18H,3-4H2,(H,23,24)(H,25,26)(H,13,15,19)(H2,20,21,22)/t6-,7+,8+/m0/s1 |
| Standard InChIKey | PTYNYVQZWKMAIM-XLPZGREQSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2N4C=CN=C4NC3=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| SMILES | C1C(C(OC1N2C=NC3=C2N4C=CN=C4NC3=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Canonical SMILES | C1C(C(OC1N2C=NC3=C2N4C=CN=C4NC3=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Synonyms | edGuo-PPP epsilon-dGTP N(2),3-etheneodeoxyguanosine-5'-triphosphate N(2),3-ethenodeoxyguanosine 5'-triphosphate |
| PubChem Compound | 149136 |
| Last Modified | Nov 11 2021 |
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